5-(4-methoxyphenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-1,2-oxazole-3-carboxamide

• Molecular Formula: C19H15N3O5S2
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H15N3O5S2/c1-26-12-5-3-11(4-6-12)16-10-15(22-27-16)18(23)21-19-20-14-8-7-13(29(2,24)25)9-17(14)28-19/h3-10H,1-2H3,(H,20,21,23)
• InChI Key: MBKRDCUWTARBNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C

Description

N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE is a complex organic compound with potential applications in various scientific fields. Its structure comprises a benzothiazole ring, an oxazole ring, and a methoxyphenyl group, making it a unique molecule for research and industrial purposes.

Preparation Methods

The synthesis of N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE involves multiple steps, including the formation of the benzothiazole and oxazole rings, followed by their coupling with the methoxyphenyl group. The reaction conditions typically require specific catalysts, solvents, and temperature controls to ensure the desired product’s purity and yield. Industrial production methods may involve optimizing these conditions for large-scale synthesis, ensuring cost-effectiveness and efficiency.

Chemical Reactions Analysis

N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms, typically using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used, which can be tailored to achieve the desired modifications.

Scientific Research Applications

N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE has several scientific research applications, including:

Chemistry: It can be used as a building block for synthesizing more complex molecules or as a reagent in various chemical reactions.

Biology: It may have potential as a probe or inhibitor in biological studies, helping to elucidate cellular pathways and mechanisms.

Medicine: Its unique structure could make it a candidate for drug development, targeting specific enzymes or receptors.

Industry: It can be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression, or metabolic processes, depending on the specific application.

Comparison with Similar Compounds

N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE can be compared with other similar compounds, such as:

N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-N’-(4-METHOXYPHENYL)UREA: This compound shares a similar benzothiazole and methoxyphenyl structure but differs in the functional groups attached.

N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE: This compound has a similar oxazole and methoxyphenyl structure but differs in the benzothiazole ring.

The uniqueness of N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-5-(4-METHOXYPHENYL)-1,2-OXAZOLE-3-CARBOXAMIDE lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties.